Cas no 1315374-17-4 (1-Ethyl-8-methoxy-6-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

• Product Name: 1-Ethyl-8-methoxy-6-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• CAS No: 1315374-17-4
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 5149178
• Update Time: 2025-06-14

1-Ethyl-8-methoxy-6-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-8-methoxy-6-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 1-Ethyl-8-methoxy-6-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
• SB70758
• 1-Ethyl-8-methoxy-6-methyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid

• Inchi： 1S/C14H15NO4/c1-4-15-7-10(14(17)18)13(16)9-5-8(2)6-11(19-3)12(9)15/h5-7H,4H2,1-3H3,(H,17,18)
• InChI Key： CSILPBWXRXXZBK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=CC2C(C(C(=O)O)=CN(CC)C=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 418
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8

Additional information on 1-Ethyl-8-methoxy-6-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

Comprehensive Overview of 1-Ethyl-8-methoxy-6-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS No. 1315374-17-4)

1-Ethyl-8-methoxy-6-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS No. 1315374-17-4) is a synthetic organic compound belonging to the quinoline derivatives family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The presence of a carboxylic acid moiety and methoxy group in its structure makes it a versatile intermediate for drug development, particularly in the design of antimicrobial and anti-inflammatory agents.

In recent years, the demand for quinoline-based compounds has surged, driven by their broad-spectrum biological activities. Researchers are increasingly exploring 1-Ethyl-8-methoxy-6-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid for its potential role in targeting bacterial resistance mechanisms, a hot topic in the wake of rising antibiotic resistance. The compound's 4-oxo-1,4-dihydroquinoline core is structurally analogous to several FDA-approved drugs, making it a promising candidate for further investigation.

The synthesis of CAS No. 1315374-17-4 typically involves multi-step organic reactions, including cyclization and functional group modifications. Its ethyl and methyl substituents contribute to its lipophilicity, which is a critical factor in drug bioavailability. This property aligns with current trends in drug discovery, where researchers prioritize compounds with optimized pharmacokinetic profiles. The methoxy group further enhances its electronic properties, influencing its binding affinity to biological targets.

From an industrial perspective, 1-Ethyl-8-methoxy-6-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is often utilized as a building block in medicinal chemistry. Its applications extend to the development of small-molecule inhibitors, a rapidly growing field in oncology and immunology. The compound's relevance is underscored by its frequent appearance in patent literature, particularly in claims related to kinase inhibitors and enzyme modulators.

Environmental and safety studies of CAS No. 1315374-17-4 indicate that it requires standard laboratory handling protocols. While not classified as hazardous, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. This aligns with the broader industry shift toward sustainable and safe chemical practices, a topic highly searched in academic and industrial forums.

In summary, 1-Ethyl-8-methoxy-6-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid represents a compelling case study in modern drug discovery. Its structural complexity and functional diversity make it a valuable asset for researchers tackling pressing health challenges. As the scientific community continues to explore quinoline derivatives, this compound is poised to remain a focal point in innovative therapeutic development.